Cas no 69747-77-9 (Dibenzothiophene-3-ol)

• Product Name: Dibenzothiophene-3-ol
• CAS No: 69747-77-9
• MF: C₁₂H₈OS
• MW: 200.256321907043
• CID: 509580
• PubChem ID: 150151
• Update Time: 2025-04-19

Dibenzothiophene-3-ol Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene-3-ol
• dibenzothiophen-3-ol
• 3-Hydroxydibenzothiophene
• CCRIS 5304
• SCHEMBL3873941
• SXNYODKATBMTHV-UHFFFAOYSA-N
• 69747-77-9
• DTXSID80220042

• Inchi： 1S/C12H8OS/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-7,13H
• InChI Key： SXNYODKATBMTHV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 200.03000
• Monoisotopic Mass: 200.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 403.4°Cat760mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.799
• PSA: 48.47000
• LogP: 3.76010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes